Cas no 1835653-01-4 (2,6-Difluoro-4-ethylbenzoic acid)

• Product Name: 2,6-Difluoro-4-ethylbenzoic acid
• CAS No: 1835653-01-4
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• MDL: MFCD32198664
• CID: 4785624
• PubChem ID: 68210440
• Update Time: 2025-10-28

2,6-Difluoro-4-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-ethylbenzoic acid
• 4-ethyl-2,6-difluorobenzoic acid

• MDL： MFCD32198664
• Inchi： 1S/C9H8F2O2/c1-2-5-3-6(10)8(9(12)13)7(11)4-5/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： JPPWJZRJKFKBOZ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Additional information on 2,6-Difluoro-4-ethylbenzoic acid

Exploring the Properties and Applications of 2,6-Difluoro-4-ethylbenzoic acid (CAS No. 1835653-01-4)

2,6-Difluoro-4-ethylbenzoic acid (CAS No. 1835653-01-4) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethyl and difluoro substitutions, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds targeting metabolic pathways.

The structural features of 2,6-Difluoro-4-ethylbenzoic acid contribute to its versatility. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Recent studies highlight its role in optimizing drug-like properties, such as improved membrane permeability and binding affinity. These attributes align with the growing demand for precision therapeutics and targeted drug delivery systems, topics frequently searched in academic and industrial circles.

Beyond pharmaceuticals, 2,6-Difluoro-4-ethylbenzoic acid finds applications in material science. Its fluorinated aromatic core is instrumental in designing liquid crystals and organic semiconductors, addressing trends in flexible electronics and energy-efficient displays. The compound’s ability to modify electronic properties resonates with the surge in interest around sustainable materials and green chemistry, frequently queried in AI-driven research platforms.

Synthetic routes to 2,6-Difluoro-4-ethylbenzoic acid often involve electrophilic aromatic substitution and carboxylation reactions, with yields optimized through catalytic fluorination techniques. Innovations in flow chemistry and microwave-assisted synthesis have further streamlined its production, catering to the industry’s push for cost-effective scalability. These methodologies are recurrent themes in process chemistry forums and patent literature.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile, inferred from its structural analogs, positions it favorably in REACH compliance discussions. This aspect is critical for manufacturers navigating ESG (Environmental, Social, and Governance) metrics, a hot topic in corporate sustainability reports and investor queries.

In analytical chemistry, 2,6-Difluoro-4-ethylbenzoic acid serves as a chromatographic standard due to its distinct UV absorption and retention behavior. Laboratories leverage its stability for HPLC calibration, aligning with the demand for high-throughput screening in omics technologies. Such applications are frequently explored in life sciences search trends.

Future prospects for 2,6-Difluoro-4-ethylbenzoic acid include its integration into AI-driven molecular design platforms. With machine learning accelerating structure-activity relationship studies, this compound’s scaffold could unlock novel therapeutic candidates. This intersection of cheminformatics and experimental validation is a trending niche in scientific literature.

In summary, 2,6-Difluoro-4-ethylbenzoic acid (CAS No. 1835653-01-4) exemplifies the synergy between fluorine chemistry and interdisciplinary innovation. Its relevance spans drug development, advanced materials, and analytical methodologies, reflecting broader industrial and academic priorities. As research evolves, this compound is poised to remain a cornerstone in rational molecular design.